Cas no 2034531-99-0 (3-(3-chlorophenyl)-N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl}propanamide)

• Product Name: 3-(3-chlorophenyl)-N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl}propanamide
• CAS No: 2034531-99-0
• MF: C₁₇H₁₆ClN₅O
• MW: 341.794841766357
• CID: 6049522
• PubChem ID: 119105049
• Update Time: 2025-06-08

3-(3-chlorophenyl)-N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl}propanamide
• 2034531-99-0
• 3-(3-chlorophenyl)-N-[(1-pyridin-4-yltriazol-4-yl)methyl]propanamide
• 3-(3-chlorophenyl)-N-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)propanamide
• AKOS026698761
• F6560-2426

• Inchi： 1S/C17H16ClN5O/c18-14-3-1-2-13(10-14)4-5-17(24)20-11-15-12-23(22-21-15)16-6-8-19-9-7-16/h1-3,6-10,12H,4-5,11H2,(H,20,24)
• InChI Key： CRFKOIIGSWUKOE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(NCC1=CN(C2C=CN=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 341.1043378g/mol
• Monoisotopic Mass: 341.1043378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.7Ų

Additional information on 3-(3-chlorophenyl)-N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl}propanamide

Comprehensive Overview of 3-(3-chlorophenyl)-N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl}propanamide (CAS No. 2034531-99-0)

In the realm of medicinal chemistry and pharmaceutical research, 3-(3-chlorophenyl)-N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl}propanamide (CAS No. 2034531-99-0) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a chlorophenyl moiety with a pyridinyl-triazole scaffold, making it a promising candidate for various biomedical applications. Researchers are increasingly focusing on its potential as a modulator of biological pathways, particularly in the context of kinase inhibition and receptor targeting.

The compound's CAS number 2034531-99-0 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its IUPAC name, while complex, highlights the integration of a propanamide linker, which is often associated with enhanced bioavailability and metabolic stability. This structural attribute aligns with current trends in drug design, where amide-containing compounds are prioritized for their favorable pharmacokinetic properties.

One of the most searched questions in the field revolves around the synthetic routes for 3-(3-chlorophenyl)-N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl}propanamide. Recent publications suggest that click chemistry methodologies, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), are instrumental in constructing the triazole core. This approach not only improves yield but also aligns with green chemistry principles, a topic of growing importance in 2024.

Another hot topic is the compound's potential role in neurodegenerative disease research. Preliminary studies indicate that derivatives of 3-(3-chlorophenyl)-N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl}propanamide may interact with protein aggregates implicated in conditions like Alzheimer's. This has spurred interest in its structure-activity relationship (SAR), with researchers exploring modifications to the chlorophenyl or pyridinyl groups to optimize efficacy.

From an industrial perspective, the demand for high-purity 2034531-99-0 has risen due to its utility in high-throughput screening (HTS) platforms. Companies specializing in custom synthesis often highlight this compound in their catalogs, emphasizing its >98% purity and compatibility with automated drug discovery workflows. Such applications are frequently discussed in forums focused on AI-driven drug development, where speed and accuracy are paramount.

Environmental considerations also play a role in discussions about this compound. Its biodegradability profile and ecotoxicological data are increasingly scrutinized, reflecting broader shifts toward sustainable chemistry. Regulatory bodies now require detailed life cycle assessments (LCAs) for novel compounds, making these aspects critical for researchers working with 3-(3-chlorophenyl)-N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl}propanamide.

In summary, CAS No. 2034531-99-0 represents a multifaceted tool for modern chemical research. Its versatility in medicinal chemistry, coupled with its relevance to cutting-edge topics like green synthesis and neurotherapeutics, ensures its continued prominence in scientific literature. Future studies will likely explore its polypharmacological potential, further solidifying its status as a compound of enduring interest.